Cas no 99255-43-3 (Ethyl 3-(3-Aminophenyl)propanoate Hydrochloride)

Ethyl 3-(3-Aminophenyl)propanoate Hydrochloride is a chemically stable hydrochloride salt derivative of ethyl 3-(3-aminophenyl)propanoate. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include high purity, consistent reactivity, and solubility in common organic solvents, facilitating efficient incorporation into complex molecular frameworks. The presence of both an ester and an aromatic amine group makes it a versatile building block for further functionalization. The hydrochloride form enhances stability, ensuring reliable handling and storage. This compound is suitable for research and industrial-scale synthesis, offering precise control in reactions requiring aminophenylpropanoate derivatives.
Ethyl 3-(3-Aminophenyl)propanoate Hydrochloride structure
99255-43-3 structure
Product Name:Ethyl 3-(3-Aminophenyl)propanoate Hydrochloride
CAS No:99255-43-3
MF:C11H16ClNO2
MW:229.703242301941
CID:859020
PubChem ID:13910793
Update Time:2025-06-30

Ethyl 3-(3-Aminophenyl)propanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-AMino-benzenepropanoic acid ethyl ester HCl
    • Benzenepropanoic acid, 3-amino-, ethyl ester, hydrochloride
    • MFCD21607158
    • ethyl 3-(3-aminophenyl)propanoate;hydrochloride
    • CS-0148799
    • ZDA25543
    • ethyl3-(3-aminophenyl)propanoatehydrochloride
    • AKOS027322341
    • ethyl 3-aminobenzenepropanoate hydrochloride
    • SB80495
    • 99255-43-3
    • DDVMTTDXTUGRDD-UHFFFAOYSA-N
    • 3-aminobenzenepropanoic acid ethyl ester hcl
    • ETHYL 3-(3-AMINOPHENYL)PROPANOATE HCL
    • AS-36212
    • ethyl 3-(3-aminophenyl)propionate hydrochloride
    • SCHEMBL3021844
    • ethyl 3-(3-aminophenyl)propanoate hydrochloride
    • Ethyl 3-(3-Aminophenyl)propanoate Hydrochloride
    • MDL: MFCD21607158
    • Inchi: 1S/C11H15NO2.ClH/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9;/h3-5,8H,2,6-7,12H2,1H3;1H
    • InChI Key: DDVMTTDXTUGRDD-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(CCC1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 229.0869564g/mol
  • Monoisotopic Mass: 229.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Ethyl 3-(3-Aminophenyl)propanoate Hydrochloride Pricemore >>

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